Cas no 10140-90-6 (1,3,2-Dioxaphosphorinane,2-chloro-4,6-dimethyl-, 2-oxide)
10140-90-6 structure
Product Name:1,3,2-Dioxaphosphorinane,2-chloro-4,6-dimethyl-, 2-oxide
CAS No:10140-90-6
MF:C5H10ClO3P
MW:184.557861804962
CID:182004
PubChem ID:112009
Update Time:2025-04-19
1,3,2-Dioxaphosphorinane,2-chloro-4,6-dimethyl-, 2-oxide Chemical and Physical Properties
Names and Identifiers
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- 1,3,2-Dioxaphosphorinane,2-chloro-4,6-dimethyl-, 2-oxide
- 2-Chloro-4,6-dimethyl-1,3,2-dioxaphosphorinane 2-oxide
- 2,4-Pentanediol,cyclic phosphorochloridate (7CI)
- 2-Chloro-4,6-dimethyl-2-oxo-1,3,2-dioxaphosphorinane
- Phosphorochloridic acid, cyclic1,3-dimethyltrimethylene ester (8CI)
- DTXSID40906138
- 2-Chloro-4,6-dimethyl-1,3,2lambda~5~-dioxaphosphinan-2-one
- 1,3-Propanediol, 1,3-dimethyl-, cyclic phosphorochloridate
- Phosphorochloridic acid, cyclic 1,3-dimethyltrimethylene ester
- 2-chloro-4,6-dimethyl-1,3,2lambda5-dioxaphosphinane 2-oxide
- 10140-90-6
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- Inchi: 1S/C5H10ClO3P/c1-4-3-5(2)9-10(6,7)8-4/h4-5H,3H2,1-2H3
- InChI Key: SCSGSYNJAFAKKV-UHFFFAOYSA-N
- SMILES: ClP1(=O)OC(C)CC(C)O1
Computed Properties
- Exact Mass: 184.0057
- Monoisotopic Mass: 184.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 157.5°Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.441
- PSA: 35.53
1,3,2-Dioxaphosphorinane,2-chloro-4,6-dimethyl-, 2-oxide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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